diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate

• IUPAC Name: diethyl 5-[[2-(2-methoxyphenoxy)acetyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C20H23NO7S/c1-5-26-19(23)16-12(3)17(20(24)27-6-2)29-18(16)21-15(22)11-28-14-10-8-7-9-13(14)25-4/h7-10H,5-6,11H2,1-4H3,(H,21,22)
• InChI Key: DJSDQNSUPJNHJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)COC2=CC=CC=C2OC
• Molecular Formula: C20H23NO7S
• Molecular Weight: 421.5 g/mol

Description

Diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and medicinal chemistry.

Mechanism of Action

The mechanism of action of diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes, such as acetylcholinesterase, or by disrupting cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate has a range of biochemical and physiological effects. It has been shown to have antimicrobial activity against a range of bacterial and fungal strains, as well as anti-inflammatory effects in animal models of inflammation. Additionally, it has been shown to have anticancer properties, inducing cell death in cancer cells.

Advantages and Limitations for Lab Experiments

Diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its antimicrobial, anti-inflammatory, and anticancer properties make it a promising candidate for drug development. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research directions for diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate could include exploring its potential as a treatment for Alzheimer's disease, as well as investigating its effects on other cellular signaling pathways. Additionally, further studies could explore its potential as a drug delivery system or as a scaffold for the development of new drugs.

Synthesis Methods

The synthesis of diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate involves the reaction between 2-methoxyphenol, ethyl acetoacetate, and thiophene-2,3-dicarboxylic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. The reaction yields a yellow solid that can be purified through recrystallization.

Scientific Research Applications

Diethyl 5-{[(2-methoxyphenoxy)acetyl]amino}-3-methyl-2,4-thiophenedicarboxylate has been studied for its potential application in drug development. It has been shown to have antimicrobial, anti-inflammatory, and anticancer properties. Research has also explored its use as a potential inhibitor of acetylcholinesterase, an enzyme that plays a role in Alzheimer's disease.